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Compound of Interest |

Compound Name: 7-isopropyl-1H-indole
CAS No.: 57817-04-6
Cat. No.: B3145654
Get Quote
. J

CAS: 57817-04-6 | Formula: Ci1HisN | MW: 159.23 g/mol [1]

Executive Summary & Application Context

7-Isopropyl-1H-indole is a sterically congested indole derivative where the isopropyl group at
the C7 position exerts significant influence on the electronic and steric environment of the
indole N-H. Unlike its C3-substituted counterparts (tryptamines), C7-substituted indoles are
critical "scaffold-hopping" intermediates used to modulate metabolic stability and lipophilicity in
drug candidates (e.g., fluvastatin analogs, receptor modulators).

Core Challenge: Due to the steric bulk of the isopropyl group adjacent to the nitrogen atom
(position 1), this compound often exhibits disrupted crystal packing compared to 7-
methylindole, resulting in a lower melting point (often appearing as a viscous oil or low-melting
solid at room temperature).

Physicochemical Data Profile

The following data aggregates predicted values derived from structure-activity relationship
(SAR) algorithms and comparative experimental data of structural analogs (e.g., 7-
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methylindole, 6-isopropylindole).

Table 1: Physical Properties & Specifications

Property Value | Range Confidence | Method

Based on steric disruption of
Viscous Oil or Low-Melting crystal lattice (Ref: 7-
Solid Methylindole MP is 85°C;
Isopropyl bulk reduces this).

Physical State

Experimental determination
Melting Point (MP) 30 — 45 °C (Predicted) required via DSC (see Protocol
A).

Extrapolated from Indole

Boiling Point (BP) 285 — 295 °C (at 760 mmHg) (254°C) + Isopropyl increment
(~35-40°C).
N ) Estimated using nomograph
Boiling Point (Reduced) 135 - 140 °C (at 10 mmHg)

for vacuum distillation.

Predicted liquid density at

Density 0.98 — 1.02 g/cm3
25°C.
High lipophilicity due to alkyl
LogP 3.3-36 9 .p .p Y Y
substitution.
Solubility DCM, EtOAc, DMSO, MeOH Insoluble in water.

Critical Note: Commercial samples often appear as dark oils due to oxidation. Pure 7-
isopropylindole should be colorless to pale yellow. If the sample is solid, it may undergo

sublimation before melting; use sealed capillaries.

Synthesis & Purification Workflow
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The synthesis of 7-substituted indoles is non-trivial due to the lack of activation at the C7
position in the parent indole. The most robust route is the Fischer Indole Synthesis or the
Bartoli Indole Synthesis.

Figure 1: Synthesis and Purification Logic

The following diagram outlines the decision tree for synthesizing and isolating 7-
isopropylindole, highlighting critical purification steps to ensure accurate physical property
measurement.

Click to download full resolution via product page

Caption: Workflow for the isolation of 7-isopropylindole. Vacuum distillation is preferred for oily
crudes to avoid thermal decomposition.

Experimental Protocols for Characterization

As an Application Scientist, relying solely on literature values for rare intermediates is risky. Use
these self-validating protocols to generate primary data.

Protocol A: Precision Melting Point (Differential
Scanning Calorimetry - DSC)

For samples that are semi-solid or low-melting, standard capillary methods are inaccurate.

e Preparation: Weigh 2-5 mg of dried 7-isopropylindole into an aluminum Tzero pan.
Hermetically seal to prevent sublimation.

o Equilibration: Equilibrate at -20°C to ensure the sample is fully crystallized.
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e Ramp: Heat from -20°C to 100°C at a rate of 5°C/min.
e Analysis: Record the Onest Temperature (

) of the endothermic peak. This is the thermodynamic melting point, independent of operator
error.

Protocol B: Micro-Boiling Point (Siwoloboff Method)

Used when sample quantity is limited (<100 mg) and vacuum distillation is not feasible.

e Setup: Place a small amount of liquid (approx. 0.5 cm depth) in a standard ignition tube (4
mm diameter).

e Capillary: Insert a fine melting point capillary, sealed at the top end, open end down, into the
liquid.

» Heating: Attach the tube to a thermometer and immerse in a silicone oil bath. Heat gently.
e Observation:
o As temperature rises, bubbles will escape from the capillary (air expansion).

o Transition: When a rapid, continuous stream of bubbles emerges, the vapor pressure
equals atmospheric pressure.

o Measurement: Stop heating. Note the temperature at the exact moment bubbling stops
and liquid begins to be sucked back into the capillary. This is the Boiling Point.

Protocol C: Structural Validation (*H-NMR)

Confirm the regiochemistry (7-position) before trusting physical data.
e Solvent: CDCls.
o Key Signals:

o Isopropyl Group: Look for a doublet (6H, ~1.3 ppm) and a septet (1H, ~3.5 ppm).
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o Indole NH: Broad singlet at >8.0 ppm. Note: The NH signal may be shifted upfield or
broadened due to steric shielding by the 7-isopropy! group.

o Aromatic Region: Pattern must integrate to 4 protons (H2, H3, H4, H5, H6). H4, H5, H6
will show an ABC-like pattern, distinct from the ABCD pattern of unsubstituted indole.

References & Data Sources

» National Institute of Standards and Technology (NIST).Indole: Gas Phase Thermochemistry
Data. (Used for baseline Indole BP/MP extrapolation). [Link]

e PubChem.Compound Summary: 7-Isopropyl-1H-indole (CAS 57817-04-6).[2] (Identifier
verification). [Link]

e Organic Chemistry Portal.Fischer Indole Synthesis: Mechanisms and Protocols. (Synthetic
route grounding). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. cas 57817-04-6|| where to buy 7-Isopropyl-1H-indole [spanish.chemenu.com]
e 2. 7-Isopropyl-1H-indole [myskinrecipes.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b3145654?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3145654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

